Cas no 78597-27-0 (5-Iodo-1h-benzimidazole)
5-Iodo-1h-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodo-1H-benzo[d]imidazole
- 1H-Benzimidazole,6-iodo-
- 5-IODO-1H-BENZIMIDAZOLE
- 6-iodo-1H-benzimidazole
- 6-Iodobenzimidazole
- 1H-Benzimidazole,6-iodo
- 5-Iod-benzimidazol
- 5-iodo-1H-benzoimidazole
- 5-IODOBENZIMIDAZOLE
- 5-Jod-benzimidazol
- AmbkkkkK326
- 5-IODO-1H-BENZO[D]IMIDAZOLE
- NQDPBRYGCUYBJM-UHFFFAOYSA-N
- AB25990
- SY033818
- ST2412416
- AX8104300
- AB0069757
- AC-28880
- MFCD13185224
- DTXSID70563556
- CS-W006895
- EN300-1241753
- Z2757552913
- 5-IODO-1H-1,3-BENZODIAZOLE
- AMY12120
- I11361
- FT-0648052
- A865005
- 78597-27-0
- AKOS023169378
- AKOS016007350
- SCHEMBL4740274
- DS-16972
- DB-075495
- benzimidazole, 5(6)-iodo-
- 5-Iodo-1h-benzimidazole
-
- MDL: MFCD13185224
- Inchi: 1S/C7H5IN2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H,(H,9,10)
- InChI Key: NQDPBRYGCUYBJM-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)NC=N2
Computed Properties
- Exact Mass: 243.95000
- Monoisotopic Mass: 243.94975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 28.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 2.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 438.5℃ at 760 mmHg
- Flash Point: 219.0±21.2 °C
- Refractive Index: 1.787
- PSA: 28.68000
- LogP: 2.16750
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-Iodo-1h-benzimidazole Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Iodo-1h-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA029-100mg |
5-Iodo-1h-benzimidazole |
78597-27-0 | 97% | 100mg |
344CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA029-1g |
5-Iodo-1h-benzimidazole |
78597-27-0 | 97% | 1g |
1589.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA029-250mg |
5-Iodo-1h-benzimidazole |
78597-27-0 | 97% | 250mg |
698CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA029-5g |
5-Iodo-1h-benzimidazole |
78597-27-0 | 97% | 5g |
6905CNY | 2021-05-08 | |
| Chemenu | CM129417-1g |
6-iodo-1H-benzo[d]imidazole |
78597-27-0 | 97% | 1g |
$232 | 2021-06-09 | |
| Chemenu | CM129417-5g |
6-iodo-1H-benzo[d]imidazole |
78597-27-0 | 97% | 5g |
$695 | 2021-06-09 | |
| abcr | AB435995-250 mg |
6-Iodo-1H-benzo[d]imidazole, 95%; . |
78597-27-0 | 95% | 250MG |
€131.10 | 2023-07-18 | |
| abcr | AB435995-1 g |
6-Iodo-1H-benzo[d]imidazole, 95%; . |
78597-27-0 | 95% | 1g |
€269.60 | 2023-07-18 | |
| abcr | AB435995-5 g |
6-Iodo-1H-benzo[d]imidazole, 95%; . |
78597-27-0 | 95% | 5g |
€765.80 | 2023-07-18 | |
| Apollo Scientific | OR16685-250mg |
5-Iodo-1H-benzimidazole |
78597-27-0 | 97% | 250mg |
£23.00 | 2025-02-19 |
5-Iodo-1h-benzimidazole Suppliers
5-Iodo-1h-benzimidazole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 5-Iodo-1h-benzimidazole
5-Iodo-1H-Benzimidazole (CAS No. 78597-27-0): Properties, Applications, and Market Insights
5-Iodo-1H-benzimidazole (CAS No. 78597-27-0) is a halogenated derivative of benzimidazole, a heterocyclic compound with significant importance in pharmaceutical and material science research. This compound features an iodine atom at the 5-position of the benzimidazole ring, which enhances its reactivity and utility in various synthetic applications. The molecular formula of 5-iodo benzimidazole is C7H5IN2, and it is widely recognized for its role as a versatile building block in organic synthesis.
The iodo-substituted benzimidazole structure offers unique electronic properties, making it valuable in the development of bioactive molecules. Researchers frequently explore 5-iodo-1H-benzimidazole derivatives for their potential in drug discovery, particularly in antiviral and anticancer therapies. The iodine atom's presence facilitates further functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry.
In recent years, the demand for halogenated benzimidazoles has surged due to their applications in organic electronics and photovoltaic materials. The compound's ability to act as an electron acceptor or donor, depending on the context, makes it a candidate for designing advanced materials like OLEDs (organic light-emitting diodes) and sensors. This aligns with the growing interest in sustainable energy solutions, a hot topic in both academic and industrial circles.
From a synthetic perspective, 5-Iodo-1H-benzimidazole is often prepared via direct iodination of benzimidazole using iodine and oxidizing agents. Alternative routes include palladium-catalyzed reactions, which are favored for their efficiency and selectivity. The compound's purity and stability are critical for high-yield transformations, and suppliers often provide it as a crystalline solid with >98% purity to meet research-grade standards.
Market trends indicate a steady rise in the procurement of 5-iodo benzimidazole CAS 78597-27-0, driven by pharmaceutical R&D and material science innovations. Companies specializing in fine chemicals frequently list this compound in their catalogs, catering to academic labs and industrial players. Pricing varies based on quantity and supplier, but bulk purchases are common for large-scale synthetic projects.
Safety and handling of 5-Iodo-1H-benzimidazole require standard laboratory precautions, including the use of gloves and eye protection. While not classified as highly hazardous, proper ventilation is recommended during handling to minimize exposure. Disposal should follow local regulations for halogenated organic waste, reflecting the broader emphasis on environmental compliance in chemical research.
Looking ahead, the versatility of iodo-functionalized benzimidazoles ensures their continued relevance in cutting-edge research. Whether in drug development, materials engineering, or catalysis, this compound exemplifies the intersection of fundamental chemistry and applied science. For researchers seeking reliable sources, verifying the CAS number (78597-27-0) is essential to ensure product authenticity and quality.
78597-27-0 (5-Iodo-1h-benzimidazole) Related Products
- 1803901-20-3(2-Amino-4,6-diiodo-1H-benzimidazole)
- 1806489-40-6(2-Amino-5,6-diiodo-1H-benzimidazole)
- 51288-04-1(4-Iodo-1H-benzimidazole)
- 256518-97-5(2-Chloro-5-iodo-1H-benzo[d]imidazole)
- 51288-05-2(4-Iodo-2-methyl-1H-benzo[d]imidazole)
- 50998-18-0(6-Iodoquinoxaline)
- 1060803-19-1(5-Iodo-1H-1,3-benzodiazol-2-amine)
- 2818-70-4(5-Iodo-2-methyl-1H-benzodimidazole)
- 2876-21-3(2-Iodophenazine)
- 1804270-61-8(2-Amino-4,7-diiodo-1H-benzimidazole)